Cas no 1183506-75-3 (1-Butyl-1h-imidazol-2-amine)

1-Butyl-1H-imidazol-2-amine is a substituted imidazole derivative featuring a butyl group at the 1-position and an amino group at the 2-position of the imidazole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical agents. Its structure allows for further functionalization, making it valuable in medicinal chemistry and material science applications. The butyl chain enhances solubility in organic solvents, facilitating reactions under mild conditions. The amino group provides a reactive site for condensation, acylation, or other derivatization processes. This compound is typically handled under inert conditions due to its sensitivity to moisture and air.
1-Butyl-1h-imidazol-2-amine structure
1-Butyl-1h-imidazol-2-amine structure
Product Name:1-Butyl-1h-imidazol-2-amine
CAS No:1183506-75-3
MF:C7H13N3
MW:139.198220968246
CID:5741787
PubChem ID:60860613
Update Time:2025-06-11

1-Butyl-1h-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS010080450
    • CS-0284733
    • 1183506-75-3
    • 1-butyl-1H-imidazol-2-amine
    • SCHEMBL12802888
    • EN300-783610
    • 1H-Imidazol-2-amine, 1-butyl-
    • 1-Butyl-1h-imidazol-2-amine
    • Inchi: 1S/C7H13N3/c1-2-3-5-10-6-4-9-7(10)8/h4,6H,2-3,5H2,1H3,(H2,8,9)
    • InChI Key: OYKSDZPEVIYKEW-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1N)CCCC

Computed Properties

  • Exact Mass: 139.110947427g/mol
  • Monoisotopic Mass: 139.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 281.6±23.0 °C(Predicted)
  • pka: 8.60±0.50(Predicted)

1-Butyl-1h-imidazol-2-amine Pricemore >>

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Additional information on 1-Butyl-1h-imidazol-2-amine

Recent Advances in the Study of 1183506-75-3 and 1-Butyl-1h-imidazol-2-amine in Chemical Biology and Pharmaceutical Research

The chemical compound 1183506-75-3 and its derivative, 1-Butyl-1h-imidazol-2-amine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the context of enzyme inhibition and drug development. This research brief aims to summarize the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential clinical implications.

Recent studies have demonstrated that 1183506-75-3 exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. The compound's unique structural features, including its imidazole core, contribute to its high binding affinity and selectivity. Researchers have utilized advanced computational modeling techniques to elucidate the molecular interactions between 1183506-75-3 and its target enzymes, providing valuable insights for the design of more potent inhibitors.

1-Butyl-1h-imidazol-2-amine, a derivative of 1183506-75-3, has shown potential as a scaffold for the development of novel antimicrobial agents. In vitro studies have revealed its efficacy against a range of bacterial strains, including drug-resistant pathogens. The compound's mechanism of action involves disruption of bacterial cell wall synthesis, making it a promising candidate for further investigation in the fight against antibiotic resistance.

In addition to its antimicrobial properties, 1-Butyl-1h-imidazol-2-amine has been explored for its potential applications in cancer therapy. Preliminary studies indicate that the compound may modulate key signaling pathways involved in tumor growth and metastasis. Researchers are currently investigating its synergistic effects with existing chemotherapeutic agents, with the goal of enhancing treatment outcomes while minimizing side effects.

The synthesis and optimization of these compounds have also been a focus of recent research. Novel synthetic routes have been developed to improve the yield and purity of 1183506-75-3 and its derivatives. These advancements have facilitated more extensive pharmacological evaluations and have paved the way for future clinical trials.

Despite the promising results, several challenges remain in the development of these compounds as therapeutic agents. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are employing structure-activity relationship (SAR) analyses to optimize the compounds' pharmacokinetic and pharmacodynamic properties.

In conclusion, the latest research on 1183506-75-3 and 1-Butyl-1h-imidazol-2-amine underscores their potential as valuable tools in chemical biology and drug discovery. Continued investigation into their mechanisms of action and therapeutic applications is expected to yield significant advancements in the field. Researchers and industry professionals are encouraged to stay abreast of these developments, as they may have far-reaching implications for the treatment of various diseases.

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